Cas no 1119368-94-3 (2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide)
2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[2-[(1-cyanocyclohexyl)amino]-2-oxoethoxy]-4-methylbenzamide
- 1119368-94-3
- AKOS008081627
- EN300-26685622
- 2-{[(1-cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide
- Z217921912
- 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide
-
- Inchi: 1S/C17H21N3O3/c1-12-5-6-13(16(19)22)14(9-12)23-10-15(21)20-17(11-18)7-3-2-4-8-17/h5-6,9H,2-4,7-8,10H2,1H3,(H2,19,22)(H,20,21)
- InChI Key: KKPDHBIAZXTTJL-UHFFFAOYSA-N
- SMILES: O(C1C=C(C)C=CC=1C(N)=O)CC(NC1(C#N)CCCCC1)=O
Computed Properties
- Exact Mass: 315.15829154g/mol
- Monoisotopic Mass: 315.15829154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 105Ų
2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26685622-0.05g |
2-{[(1-cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide |
1119368-94-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide
Recent Advances in the Study of 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide (CAS: 1119368-94-3)
The compound 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide (CAS: 1119368-94-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound.
One of the key areas of investigation has been the compound's role as a potential modulator of specific biological pathways. Preliminary studies suggest that 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide may interact with certain enzymes or receptors, leading to downstream effects that could be harnessed for therapeutic purposes. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to better understand these interactions at the atomic level. These efforts have provided valuable insights into the compound's binding affinity and selectivity.
In terms of synthetic chemistry, recent advancements have focused on developing more efficient and scalable methods for producing 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide. Novel catalytic systems and green chemistry approaches have been explored to improve yield and reduce environmental impact. These developments are crucial for facilitating further research and potential commercialization of the compound. Additionally, structural analogs have been synthesized to study structure-activity relationships (SAR), which could lead to the discovery of more potent derivatives.
Pharmacological evaluations have revealed interesting data regarding the compound's pharmacokinetic and pharmacodynamic properties. In vitro and in vivo studies have demonstrated its stability, bioavailability, and tissue distribution patterns. These findings are particularly relevant for determining appropriate dosing regimens and potential therapeutic windows. Furthermore, toxicity assessments have been conducted to evaluate the safety profile of 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide, which is essential for its progression through the drug development pipeline.
Looking forward, researchers are exploring the potential applications of this compound in various disease models. Early-stage investigations suggest possible utility in neurological disorders, inflammatory conditions, and certain types of cancer. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinical applications. The unique chemical structure of 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide continues to inspire innovative research directions in medicinal chemistry and drug discovery.
In conclusion, the compound 2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide (CAS: 1119368-94-3) represents an exciting area of research in chemical biology and pharmaceutical science. The recent progress in understanding its properties and potential applications underscores its significance in the field. As research continues to unfold, this molecule may pave the way for novel therapeutic strategies and contribute to the advancement of precision medicine.
1119368-94-3 (2-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}-4-methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)